EICOSADIENOIC ACID (5Z,14Z)
EICOSADIENOIC ACID (5Z,14Z)
5(Z),14(Z)-Eicosadienoic Acid is a novel ω-6 C20:2 fatty acid. The more common 11(Z),14(Z)-eicosadienoic acid competitively inhibits inosine 5’-monophosphate dehydrogenase (Ki = 3.1 µM) and inhibits the binding of LTB4 to its receptor on neutrophils (Ki = 3.0 µM). Also, serum levels of eicosadienoic acids negatively correlate with degree of sleep disturbance. Eicosadienoic acids are converted by desaturases, in vivo, to eicosatrienoic acids, which are potent vasodilators. The physiological effects of 5(Z),14(Z)-eicosadienoic acid are unstudied.
Brand Name:
Vulcanchem
CAS No.:
122055-58-7
VCID:
VC0182340
InChI:
InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22)
SMILES:
CCCCCC=CCCCCCCCC=CCCCC(=O)O
Molecular Formula:
C20H36O2
Molecular Weight:
308.5
EICOSADIENOIC ACID (5Z,14Z)
CAS No.: 122055-58-7
Main Products
VCID: VC0182340
Molecular Formula: C20H36O2
Molecular Weight: 308.5
| CAS No. | 122055-58-7 |
|---|---|
| Product Name | EICOSADIENOIC ACID (5Z,14Z) |
| Molecular Formula | C20H36O2 |
| Molecular Weight | 308.5 |
| IUPAC Name | icosa-5,14-dienoic acid |
| Standard InChI | InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22) |
| Standard InChIKey | ZPYAEYLYGOTGGC-OYAITDOQSA-N |
| SMILES | CCCCCC=CCCCCCCCC=CCCCC(=O)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | 5(Z),14(Z)-Eicosadienoic Acid is a novel ω-6 C20:2 fatty acid. The more common 11(Z),14(Z)-eicosadienoic acid competitively inhibits inosine 5’-monophosphate dehydrogenase (Ki = 3.1 µM) and inhibits the binding of LTB4 to its receptor on neutrophils (Ki = 3.0 µM). Also, serum levels of eicosadienoic acids negatively correlate with degree of sleep disturbance. Eicosadienoic acids are converted by desaturases, in vivo, to eicosatrienoic acids, which are potent vasodilators. The physiological effects of 5(Z),14(Z)-eicosadienoic acid are unstudied. |
| Synonyms | 5Z,14Z-eicosadienoic acid |
| PubChem Compound | 53394695 |
| Last Modified | Nov 11 2021 |
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